Cas no 25747-06-2 (Benzenesulfonic acid,5-chloro-3-[2-(1,5-dihydroxy-2-naphthalenyl)diazenyl]-2-hydroxy-)

• Product Name: Benzenesulfonic acid,5-chloro-3-[2-(1,5-dihydroxy-2-naphthalenyl)diazenyl]-2-hydroxy-
• CAS No: 25747-06-2
• MF: C₁₆H₁₁ClN₂O₆S
• MW: 394.786341905594
• CID: 269210
• PubChem ID: 77168
• Update Time: 2025-04-19

Benzenesulfonic acid,5-chloro-3-[2-(1,5-dihydroxy-2-naphthalenyl)diazenyl]-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,5-chloro-3-[2-(1,5-dihydroxy-2-naphthalenyl)diazenyl]-2-hydroxy-
• 5-chloro-3-[2-(1,5-dioxonaphthalen-2-yl)hydrazinyl]-2-hydroxybenzenesulfonic acid
• 5-Chloro-3-((1,5-dihydroxy-2-naphthyl)azo)-2-hydroxybenzenesulphonic acid
• 5-chloro-3-[2-(1,5-dioxo-1,5-dihydronaphthalen-2-yl)hydrazino]-2-hydroxybenzenesulfonic acid
• 5-Chloro-3-[2-(1,5-dioxo-1,5-dihydronaphthalen-2-yl)hydrazinyl]-2-hydroxybenzene-1-sulfonic acid
• NS00048323
• DTXSID80948618
• 25747-06-2
• SCHEMBL10898942
• EINECS 247-235-7

• Inchi： 1S/C16H11ClN2O6S/c17-8-6-12(16(22)14(7-8)26(23,24)25)19-18-11-5-4-9-10(15(11)21)2-1-3-13(9)20/h1-7,20-22H,(H,23,24,25)/b19-18+
• InChI Key： IBYXVIWFHOXOFB-VHEBQXMUSA-N
• SMILES： ClC1C=C(C(=C(C=1)S(=O)(=O)O)O)/N=N/C1=CC=C2C(=CC=CC2=C1O)O

Computed Properties

• Exact Mass: 394.00273
• Monoisotopic Mass: 394.002634
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 868
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141
• XLogP3: 3.8

Experimental Properties

• Density: 1.77
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.765
• PSA: 139.78